![molecular formula C21H25NO2 B4189183 N-[1-(4-methoxyphenyl)ethyl]-2-(5,6,7,8-tetrahydro-2-naphthalenyl)acetamide](/img/structure/B4189183.png)
N-[1-(4-methoxyphenyl)ethyl]-2-(5,6,7,8-tetrahydro-2-naphthalenyl)acetamide
Overview
Description
N-[1-(4-methoxyphenyl)ethyl]-2-(5,6,7,8-tetrahydro-2-naphthalenyl)acetamide, commonly known as MT-45, is a synthetic opioid that was first synthesized in the 1970s. It has been classified as a Schedule I controlled substance in the United States because of its high potential for abuse and addiction. Despite its legal status, MT-45 has been used illicitly as a recreational drug, leading to numerous cases of overdose and death.
Mechanism of Action
MT-45 acts as an agonist at the mu-opioid receptor, which is responsible for mediating pain relief and feelings of pleasure. It binds to the receptor and activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This results in a pleasurable sensation and a reduction in pain perception.
Biochemical and Physiological Effects
MT-45 has been shown to produce a range of biochemical and physiological effects in animal models. It has been found to increase locomotor activity, decrease body temperature, and induce analgesia. It has also been shown to produce respiratory depression and cardiovascular effects at high doses.
Advantages and Limitations for Lab Experiments
MT-45 has several advantages and limitations for use in lab experiments. Its high affinity for the mu-opioid receptor makes it a useful tool for studying the opioid system. However, its potential for abuse and addiction limits its use in animal models and clinical studies. Additionally, its legal status as a controlled substance makes it difficult to obtain for research purposes.
Future Directions
Despite its limitations, MT-45 has potential for future research in the field of opioid pharmacology. One possible direction is to study its interactions with other opioid receptors and neurotransmitter systems. Another direction is to investigate its potential as a pain reliever with lower abuse potential than traditional opioids. Finally, research could focus on developing safer and more effective treatments for opioid addiction and overdose.
Scientific Research Applications
MT-45 has been used in scientific research to study its effects on the central nervous system. It has been shown to bind to the mu-opioid receptor with high affinity, leading to analgesic and euphoric effects. However, it also has a high potential for abuse and addiction, which has limited its use in research.
properties
IUPAC Name |
N-[1-(4-methoxyphenyl)ethyl]-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO2/c1-15(17-9-11-20(24-2)12-10-17)22-21(23)14-16-7-8-18-5-3-4-6-19(18)13-16/h7-13,15H,3-6,14H2,1-2H3,(H,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJABGAFCPHYWTF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)OC)NC(=O)CC2=CC3=C(CCCC3)C=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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